2-(Aminomethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide hydrochloride
2-(Aminomethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide hydrochloride
Milnacipran inhibits both norepinephrine transporter (NET) and norepinephrine transporter (SERT) with IC50 of 77 nM and 420 nM, respectively.Milnacipran is mainly excreted in the urine as the parent and glucoronide (> 80%), and only a small fraction (< 10%) is metabolized via N-de-ethylation by the CYP3A4 enzyme.Milnacipran (10 and 30 mg/kg, PO) causes a dose-related increase in the extracellular levels of 5-HT and NA in the medial prefrontal cortex of rats. Milnacipran (30 and 60 mg/kg, PO) significantly reduces the duration of both the immobility time in the forced swimming test and the freezing time in the conditioned fear stress test in rats, which are animal behavioral models for depression and anxiety, respectively.
Brand Name:
Vulcanchem
CAS No.:
101152-94-7
VCID:
VC0001180
InChI:
InChI=1S/C15H22N2O.ClH/c1-3-17(4-2)14(18)15(10-13(15)11-16)12-8-6-5-7-9-12;/h5-9,13H,3-4,10-11,16H2,1-2H3;1H
SMILES:
CCN(CC)C(=O)C1(CC1CN)C2=CC=CC=C2.Cl
Molecular Formula:
C15H23ClN2O
Molecular Weight:
282.81 g/mol
2-(Aminomethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide hydrochloride
CAS No.: 101152-94-7
APIs
VCID: VC0001180
Molecular Formula: C15H23ClN2O
Molecular Weight: 282.81 g/mol
CAS No. | 101152-94-7 |
---|---|
Product Name | 2-(Aminomethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide hydrochloride |
Molecular Formula | C15H23ClN2O |
Molecular Weight | 282.81 g/mol |
IUPAC Name | 2-(aminomethyl)-N,N-diethyl-1-phenylcyclopropane-1-carboxamide;hydrochloride |
Standard InChI | InChI=1S/C15H22N2O.ClH/c1-3-17(4-2)14(18)15(10-13(15)11-16)12-8-6-5-7-9-12;/h5-9,13H,3-4,10-11,16H2,1-2H3;1H |
Standard InChIKey | XNCDYJFPRPDERF-UHFFFAOYSA-N |
Isomeric SMILES | CCN(CC)C(=O)[C@@]1(C[C@@H]1CN)C2=CC=CC=C2.Cl |
SMILES | CCN(CC)C(=O)C1(CC1CN)C2=CC=CC=C2.Cl |
Canonical SMILES | CCN(CC)C(=O)C1(CC1CN)C2=CC=CC=C2.Cl |
Description | Milnacipran inhibits both norepinephrine transporter (NET) and norepinephrine transporter (SERT) with IC50 of 77 nM and 420 nM, respectively.Milnacipran is mainly excreted in the urine as the parent and glucoronide (> 80%), and only a small fraction (< 10%) is metabolized via N-de-ethylation by the CYP3A4 enzyme.Milnacipran (10 and 30 mg/kg, PO) causes a dose-related increase in the extracellular levels of 5-HT and NA in the medial prefrontal cortex of rats. Milnacipran (30 and 60 mg/kg, PO) significantly reduces the duration of both the immobility time in the forced swimming test and the freezing time in the conditioned fear stress test in rats, which are animal behavioral models for depression and anxiety, respectively. |
Synonyms | 1 Phenyl 1 diethylaminocarbonyl 2 aminomethylcyclopropane HCl 1-phenyl-1-diethylaminocarbonyl-2-aminomethylcyclopropane HCl F 2207 F-2207 F2207 Ixel midalcipran milnacipran milnacipran hydrochloride Savella |
PubChem Compound | 13208114 |
Last Modified | Nov 11 2021 |
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